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Compound of Interest

Compound Name: 2-Propynal

Cat. No.: B127286

An In-depth Technical Guide to 2-Propynal (CAS 624-67-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propynal, also known as propiolaldehyde or propargylaldehyde, is the simplest organic
compound containing both an alkyne and an aldehyde functional group.[1] Its unique
bifunctional nature makes it a highly reactive and versatile building block in organic synthesis.
With the chemical formula CsH20 and a molecular weight of approximately 54.05 g/mol , this
colorless liquid is a valuable intermediate in the production of pharmaceuticals and
agrochemicals, and a tool for studying reaction mechanisms involving alkynes and aldehydes.

[1]

This document provides a comprehensive technical overview of 2-Propynal, including its
chemical and physical properties, detailed experimental protocols for its synthesis, a summary
of its chemical reactivity, its applications, and critical safety information.

Chemical and Physical Properties

2-Propynal is a volatile and reactive compound.[2] Its key properties are summarized in the
tables below. Due to its tendency to undergo exothermic polymerization, it can be explosive
under certain conditions and is often stabilized with hydroquinone.[1][3]

Table 1: General and Physical Properties of 2-Propynal
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Property Value Source
CAS Number 624-67-9 [4115][6]
Molecular Formula Cs3H20 [1][3][6]
Molecular Weight 54.05 g/mol [1][6]
Appearance Colorless to Orange Liquid/Oil [11121[3]
Density 0.913 g/cm? [5]
Boiling Point 54-60°C at 760 mmHg [51[7]
Melting Point -121 to -122 °C [5]
Flash Point 4.8°C [5]

Vapor Pressure

196 mmHg at 25°C

[5]

Refractive Index (n_D"25)

~1.4050

[7]

Solubility

Soluble in organic solvents like
Chloroform, Ethyl Acetate,
Methanol (Slightly)

[2](3]

Table 2: Calculated Chemical Properties and Descriptors
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Property Value Source
XLogP3 0.2 (5]
Hydrogen Bond Donor Count 0 [5]
Hydrogen Bond Acceptor

C:;untg p ! )
Rotatable Bond Count 0 [5]
Exact Mass 54.010564683 [5]
Heavy Atom Count 4 [5]
Complexity 54.9 [5]
LogP -0.18150 [5]

Enthalpy of Formation
(AfH°gas)

101.07 kJ/mol

[4]

Standard Gibbs Free Energy
of Formation (AfG®)

97.93 kJ/mol

[4]

Synthesis of 2-Propynal

The most common and straightforward method for synthesizing 2-Propynal is the oxidation of

propargyl alcohol (2-propyn-1-ol).[2][8] Various oxidizing agents can be employed, with

chromium-based reagents being well-documented.

Experimental Protocol 1: Oxidation with Chromium
Trioxide in Sulfuric Acid

This procedure is adapted from a well-established method described in Organic Syntheses.[7]

Materials and Equipment:

e 3-L three-necked round-bottomed flask

e Mechanical stirrer
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Thermometer

Graduated dropping funnel

Nitrogen inlet (capillary tube)

Vacuum exit tube connected to a manometer and three cold traps in series
Propargyl alcohol (2.0 moles, 112.1 g)

Sulfuric acid (270 ml total)

Chromium trioxide (2.1 moles, 210 g)

Water (600 ml total)

Anhydrous magnesium sulfate

Ice-salt bath and Dry Ice/acetone for traps

Distillation apparatus with a 16-in. packed column (platinum gauze)

Procedure:

Setup: Equip the 3-L flask with the stirrer, thermometer, dropping funnel, and nitrogen inlet.
Connect the outlet to the series of traps.

Initial Charge: In the flask, combine 360 ml of 33% (by volume) propargyl alcohol with a
cooled solution of 135 ml of sulfuric acid in 200 ml of water.

Cooling: Cool the flask in an ice-salt mixture. Cool the first trap to -15°C and the subsequent
two traps to -78°C using Dry Ice/acetone.[7]

Reaction Conditions: Reduce the system pressure to 40-60 mm Hg and begin vigorous
stirring while bubbling nitrogen through the mixture.

Oxidant Preparation: Prepare the oxidizing solution by dissolving 210 g of chromium trioxide
in 400 ml of water and 135 ml of sulfuric acid.
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Addition: Add the chromium trioxide solution dropwise over approximately 3 hours,
maintaining the internal reaction temperature between 2—-10°C.[7]

Reaction Completion & Isolation: After the addition is complete, remove the ice bath and
allow the flask to warm to room temperature. Gradually decrease the pressure to 14-20 mm
Hg to distill the remaining aldehyde into the cold traps.

Work-up and Purification: Combine the condensates from all three traps and dry the
collected liquid over anhydrous magnesium sulfate.

Final Distillation: Purify the dried product by distillation through the packed column. Collect
the fraction boiling at 54-57°C. The expected yield is 35-41%.[7]
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Workflow for 2-Propynal Synthesis
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Caption: Workflow for the synthesis of 2-Propynal.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b127286?utm_src=pdf-body-img
https://www.benchchem.com/product/b127286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity

The dual functionality of 2-Propynal makes it a versatile reagent that exhibits reactivity

characteristic of both aldehydes and terminal alkynes. It is a good Michael acceptor and a

dienophile.[1]

Key Reactions:

Diels-Alder Reactions: It acts as a dienophile, participating in [4+2] cycloaddition reactions.

[1]

Michael Addition: The electrophilic nature of the carbon-carbon triple bond allows it to act as
a Michael acceptor in conjugate addition reactions.[1]

Nucleophilic Addition to Carbonyl: The aldehyde group readily undergoes nucleophilic attack.
For instance, Grignard reagents add to the carbonyl carbon to form secondary alcohols after
hydrolysis.[1]

Polymerization: 2-Propynal is known for its tendency to undergo vigorous, exothermic
polymerization, particularly in the presence of bases like pyridine, which contributes to its
explosive nature.[1][7]

Propargylation Reactions: While not a direct reaction of 2-Propynal, it is structurally related
to propargyl derivatives used in propargylation reactions to form homopropargylic alcohols,
which are crucial intermediates in natural product synthesis.[9][10][11]
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Key Reactivity Pathways of 2-Propynal
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Caption: Key chemical reactions involving 2-Propynal.

Applications in Research and Drug Development

The high reactivity and simple structure of 2-Propynal make it a valuable compound in several
scientific areas.

+ Chemical Intermediate: It is a fundamental building block in organic synthesis for creating
more complex molecules, including various pharmaceuticals and agrochemicals.[1][3]

+ Enzyme Inhibition: 2-Propynal is known to be an irreversible inhibitor of aldehyde
dehydrogenases.[2][8] This property is of interest in studying metabolic pathways and
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designing enzyme-targeted drugs.

Metabolite Research: It has been investigated as a potential metabolite of pargyline, a
monoamine oxidase inhibitor that has been used as an antihypertensive agent.[2][6][8]
Understanding the formation and effects of such reactive metabolites is crucial in drug safety
and toxicology studies.

Material Science: Its ability to polymerize suggests potential applications in the production of
specialized polymers and copolymers.[1]

Safety and Handling

Caution! 2-Propynal is a hazardous chemical and must be handled with extreme care in a well-

ventilated fume hood.

Toxicity and Irritation: It is a lachrymator (induces tearing) and can cause hepatocyte toxicity
in rats.[2][7][8]

Explosive Polymerization: The compound can polymerize or decompose with explosive
force, especially in the presence of alkalies (e.g., pyridine) or when heated.[7] It is
recommended to handle it in dilute solutions (e.g., <=10% in toluene) using non-glass
containers to mitigate this risk.[2][8]

Storage: 2-Propynal should be stored in glass-stoppered bottles in a cold, dark place, such
as a freezer or Dry Ice chest, to prevent degradation and polymerization.[7] It is often
supplied stabilized with an inhibitor like hydroquinone.[3]

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, face
shields, and chemical-resistant gloves, must be worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Propynal CAS number 624-67-9]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b127286#2-
propynal-cas-number-624-67-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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